Cas no 1359452-08-6 (N-(2-bromophenyl)-6-chloro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine)

N-(2-bromophenyl)-6-chloro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine is a synthetic quinoline derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure incorporates a thiomorpholine-4-carbonyl group, enhancing its binding affinity and selectivity for specific biological targets. The presence of bromo and chloro substituents contributes to its reactivity, making it a versatile intermediate for further functionalization. This compound is particularly valuable in the development of kinase inhibitors and other small-molecule therapeutics due to its balanced lipophilicity and steric properties. High-purity synthesis ensures consistency in research applications, while its stability under standard conditions facilitates handling and storage. Suitable for exploratory studies in drug discovery and biochemical assays.

N-(2-bromophenyl)-6-chloro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine structure

1359452-08-6 structure

Product Name:N-(2-bromophenyl)-6-chloro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine

CAS No:1359452-08-6

MF:C₂₀H₁₇BrClN₃OS

MW:462.790481328964

CID:5400317

Update Time:2025-06-10

N-(2-bromophenyl)-6-chloro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

- [4-(2-bromoanilino)-6-chloroquinolin-3-yl]-thiomorpholin-4-ylmethanone
- N-(2-bromophenyl)-6-chloro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine
- Inchi： 1S/C20H17BrClN3OS/c21-16-3-1-2-4-18(16)24-19-14-11-13(22)5-6-17(14)23-12-15(19)20(26)25-7-9-27-10-8-25/h1-6,11-12H,7-10H2,(H,23,24)
- InChI Key： LMYUEBAGJFZQAP-UHFFFAOYSA-N
- SMILES： C(C1=C(NC2=CC=CC=C2Br)C2C(N=C1)=CC=C(Cl)C=2)(N1CCSCC1)=O

N-(2-bromophenyl)-6-chloro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F3411-8560-2μmol	N-(2-bromophenyl)-6-chloro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine	1359452-08-6	2μmol	$57.0	2023-09-10
Life Chemicals	F3411-8560-5μmol	N-(2-bromophenyl)-6-chloro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine	1359452-08-6	5μmol	$63.0	2023-09-10
Life Chemicals	F3411-8560-10μmol	N-(2-bromophenyl)-6-chloro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine	1359452-08-6	10μmol	$69.0	2023-09-10
Life Chemicals	F3411-8560-20μmol	N-(2-bromophenyl)-6-chloro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine	1359452-08-6	20μmol	$79.0	2023-09-10
Life Chemicals	F3411-8560-1mg	N-(2-bromophenyl)-6-chloro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine	1359452-08-6	1mg	$54.0	2023-09-10
Life Chemicals	F3411-8560-2mg	N-(2-bromophenyl)-6-chloro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine	1359452-08-6	2mg	$59.0	2023-09-10
Life Chemicals	F3411-8560-3mg	N-(2-bromophenyl)-6-chloro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine	1359452-08-6	3mg	$63.0	2023-09-10
Life Chemicals	F3411-8560-4mg	N-(2-bromophenyl)-6-chloro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine	1359452-08-6	4mg	$66.0	2023-09-10
Life Chemicals	F3411-8560-5mg	N-(2-bromophenyl)-6-chloro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine	1359452-08-6	5mg	$69.0	2023-09-10
Life Chemicals	F3411-8560-10mg	N-(2-bromophenyl)-6-chloro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine	1359452-08-6	10mg	$79.0	2023-09-10

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Additional information on N-(2-bromophenyl)-6-chloro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine

Comprehensive Overview of N-(2-bromophenyl)-6-chloro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine (CAS No. 1359452-08-6)

The compound N-(2-bromophenyl)-6-chloro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine (CAS No. 1359452-08-6) is a quinoline derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the thiomorpholine-4-carbonyl moiety and 2-bromophenyl substitution, make it a subject of interest for drug discovery and material science applications. This article delves into its properties, synthesis, and relevance in modern research, addressing frequently searched topics such as "quinoline-based inhibitors" and "heterocyclic compound applications."

Recent advancements in medicinal chemistry have highlighted the importance of N-(2-bromophenyl)-6-chloro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine as a scaffold for designing targeted therapies. Researchers are particularly intrigued by its potential role in modulating enzyme activity, a topic often queried in search engines like "how do quinoline derivatives interact with enzymes?" The compound's 6-chloro and 2-bromophenyl groups contribute to its binding affinity, while the thiomorpholine ring enhances solubility—a critical factor in drug development.

From a synthetic perspective, the preparation of CAS No. 1359452-08-6 involves multi-step organic reactions, including amide coupling and halogenation. These methods align with trending searches such as "green synthesis of quinoline derivatives" and "catalysts for amide bond formation." The compound's purity and yield are optimized using techniques like HPLC and NMR spectroscopy, ensuring reproducibility for industrial-scale production. Its stability under varying pH conditions has also been investigated, addressing common questions like "are quinoline amines stable in acidic environments?"

In agrochemical research, N-(2-bromophenyl)-6-chloro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine is explored for its pesticidal properties. The bromophenyl and chloroquinoline segments are known to disrupt pest metabolic pathways, a feature frequently searched as "mode of action of halogenated quinolines." Environmental studies focus on its biodegradability, reflecting growing concerns about "eco-friendly crop protection agents."

The compound's structure-activity relationship (SAR) is a hot topic in computational chemistry, with queries like "molecular docking of thiomorpholine derivatives" gaining traction. Virtual screening tools predict its interactions with biological targets, reducing experimental costs. Additionally, its electrochemical properties are under investigation for potential use in organic electronics, linking to searches such as "quinolines in OLED materials."

Regulatory compliance for CAS No. 1359452-08-6 adheres to global safety standards, ensuring its use in research without hazardous risks. Analytical protocols for its detection—often searched as "HPLC methods for quinoline amines"—are well-documented. Future directions include exploring its synergistic effects with other heterocycles, a subject trending in "multi-target drug design" discussions.